Cas no 828270-99-1 (1,1-Cyclohexanedicarboxylicacid,4-methyl-,dimethylester(9CI))

• Product name: 1,1-Cyclohexanedicarboxylicacid,4-methyl-,dimethylester(9CI)
• CAS No: 828270-99-1
• CID: 716035

1,1-Cyclohexanedicarboxylicacid,4-methyl-,dimethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclohexanedicarboxylicacid, 4-methyl-, 1,1-dimethyl ester
• 1,1-Cyclohexanedicarboxylicacid,4-methyl-,dimethylester(9CI)
• 1,1-Cyclohexanedicarboxylic acid, 4-methyl-, 1,1-dimethyl ester

• Inchi： 1S/C11H19O4/c1-8-4-6-11(2,7-5-8,9(12)13)10(14)15-3/h8H,4-7H2,1-3H3,(H,12,13)
• InChI Key： XWIAGJWHOVZOCN-UHFFFAOYSA-N
• SMILES： C1(C)(C(OC)=O)(C(O)=O)CCC(C)CC1

Computed Properties

• Exact Mass: 214.121
• Monoisotopic Mass: 214.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2